1-(2-Amino-4-bromophenyl)ethanone

• IUPAC Name: 1-(2-amino-4-bromophenyl)ethanone
• InChI: InChI=1S/C8H8BrNO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,10H2,1H3
• InChI Key: RCGAXUAOILUCAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)Br)N
• Molecular Formula: C8H8BrNO
• DSSTOX Substance ID: DTXSID30561073
• Molecular Weight: 214.06 g/mol
• CAS RN: 123858-51-5

Description

1-(2-Amino-4-bromophenyl)ethanone, also known as 4-bromo-2-aminophenyl ethanone, is a chemical compound with the molecular formula C8H8BrNO. This organic compound consists of a benzene ring with a bromine atom and an amino group attached to it. It is commonly used as an intermediate in the synthesis of pharmaceuticals and organic compounds.

Molecular Structure Analysis

The molecular structure of 1-(2-Amino-4-bromophenyl)ethanone can be represented by the InChI code: 1S/C8H8BrNO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,10H2,1H3. The molecular weight of this compound is 214.06 g/mol.

Physical And Chemical Properties Analysis

1-(2-Amino-4-bromophenyl)ethanone is a solid compound. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Hydrogen-Bonding Patterns in Enaminones

Research has shown that compounds such as 1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone feature intricate hydrogen bonding, forming six-membered hydrogen-bonded rings and centrosymmetric dimers. This molecular interaction is further stabilized by weak C-H...Br interactions, arranging the molecules into chains, along with additional weak Br...O, C-H...π, and C-H...O interactions, contributing to the stability of the crystal structures (Balderson et al., 2007).

Synthesis and Chemical Transformations

Novel Thiazole, Thiophene, Thienopyridine, and Thienopyrimidine Derivatives

1-(4-bromophenyl)ethanone has been utilized as a precursor in synthesizing novel compounds with potential anticancer properties. For instance, the interaction of 4-aminoacetophenone with p-tolyl sulphonamide, followed by treatment with bromine water, yields 2-bromo-1-(4-tosyl amino) phenyl]ethanone. This compound, through further reactions, leads to the creation of derivatives with anticipated medicinal importance, particularly in liver and breast cancer treatment (Hessien et al., 2009).

Synthesis of Branched Tryptamines

The Cloke-Stevens/Grandberg rearrangement of cyclopropylketone arylhydrazones, derived from arylhydrazine hydrochlorides and ketones like 1-(4-bromophenyl)ethanone, facilitates the production of tryptamine derivatives. This method proves effective in generating branched tryptamines with aryl groups in the α-position to the amino group, presenting a pathway for synthesizing enantiomerically pure tryptamines (Salikov et al., 2017).

Crystal Structure and Physical Properties

Crystal Structure of 1-(4-Bromophenyl)ethanone Derivatives

The crystal structure of 1-(4-bromophenyl)ethanone derivatives like 1,2-bis(4-bromophenyl)-6,7-dihydro-3-methoxy-6,6-dimethyl-1H-indol-4(5H)-one has been analyzed, revealing the formation of a new planar pyrrole ring in the structure. These studies provide insights into the molecular geometry and the interaction of the compound with other substances (Qia, 2014).

Safety and Hazards

This compound is classified under GHS07 and carries the signal word "Warning". The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and ensuring adequate ventilation.

Future Directions

While specific future directions for 1-(2-Amino-4-bromophenyl)ethanone are not mentioned in the available resources, it’s worth noting that compounds of this nature are often used as intermediates in the synthesis of pharmaceuticals and organic compounds. Therefore, future research could potentially focus on exploring new synthetic routes or applications for this compound.

Synthesis routes and methods

Procedure details

162b (2.0 g, 4.98 mmol) was dissolved in anhydrous N,N-dimethylformamide (10 ml), to this was added potassium carbonate (1.72 g, 12.44 mmol) and iodomethane (0.847 g, 5.97 mmol) and the reaction was sealed in a pressure flask and stirred for 12 hours at room temperature. The reaction was diluted with water and ethyl acetate (20/70 ml). The aqueous solution was then extracted with ethyl acetate (3×20 ml). The organic layers combined, washed with water (1×100 ml), dried over magnesium sulfate, filtered and the filtrate concentrated to give the title compound 162a (1.58 g, 77.596). 1H NMR (CDCl3, 300 MHz): δ 7.43-7.28 (m, 7H), 6.68 (d, 1H, J=8.1 Hz), 5.15-5.05 (m, 3H), 3.38 (s, 3H), 2.45 (d, 3H, 1.5 Hz) ppm.